Cas no 2763776-67-4 (1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride)

• Product Name: 1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride
• CAS No: 2763776-67-4
• MF: C₆H₁₁Cl₂N
• MW: 168.064239740372
• CID: 5767240
• PubChem ID: 165995354
• Update Time: 2025-11-01

1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763776-67-4
• 1-(1-chloro-3-methylidenecyclobutyl)methanamine hydrochloride
• EN300-37355368
• 1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride

• Inchi： 1S/C6H10ClN.ClH/c1-5-2-6(7,3-5)4-8;/h1-4,8H2;1H
• InChI Key： QNLNQCODKMYRFP-UHFFFAOYSA-N
• SMILES： ClC1(CN)CC(=C)C1.Cl

Computed Properties

• Exact Mass: 167.0268547g/mol
• Monoisotopic Mass: 167.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride

1-(1-Chloro-3-methylidenecyclobutyl)methanamine Hydrochloride (CAS No. 2763776-67-4): A Comprehensive Overview

1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride (CAS No. 2763776-67-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CMMH, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride is C₈H₁₂ClN·HCl, with a molecular weight of approximately 189.14 g/mol. The compound features a cyclobutyl ring substituted with a chloromethylidene group and an amino group, which is protonated to form the hydrochloride salt. The presence of the chloromethylidene group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The physical properties of CMMH include its appearance as a white crystalline solid with a melting point ranging from 205°C to 208°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings, including in vitro and in vivo studies.

Synthesis Methods

The synthesis of 1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 1-chloro-3-methylidenecyclobutane with an appropriate amine followed by protonation with hydrochloric acid. This method typically yields high purity products and can be scaled up for industrial production.

An alternative synthetic route involves the use of a Grignard reagent to form the cyclobutyl ring, followed by selective chlorination and subsequent amination. This method offers greater control over the stereochemistry of the final product but may require more complex reaction conditions.

Biological Activities and Therapeutic Potential

CMMH has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as a modulator of neurotransmitter systems, particularly in relation to dopamine and serotonin receptors. Research has indicated that CMMH can selectively bind to these receptors, potentially making it useful in the treatment of neurological disorders such as Parkinson's disease and depression.

In addition to its receptor modulation properties, CMMH has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that CMMH may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Recent Research Advancements

The latest research on CMMH has focused on optimizing its pharmacological profile for clinical applications. A recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of CMMH derivatives to enhance their potency and selectivity. The researchers identified several analogs with improved binding affinities to dopamine receptors, which could lead to more effective treatments for Parkinson's disease.

Another notable advancement is the development of prodrug strategies to improve the bioavailability and stability of CMMH in vivo. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of ester prodrugs that are rapidly converted to active CMMH upon administration. This approach not only enhances the therapeutic efficacy but also reduces potential side effects associated with high doses.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of CMMH in human subjects. Phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of CMMH in healthy volunteers. Preliminary data suggest that CMMH is well-tolerated at therapeutic doses, with no significant adverse effects observed.

If these initial trials are successful, subsequent Phase II trials will focus on evaluating the therapeutic benefits of CMMH in specific patient populations, such as those with Parkinson's disease or depression. The ultimate goal is to bring this compound to market as a novel treatment option for these debilitating conditions.

Conclusion

1-(1-Chloro-3-methylidenecyclobutyl)methanamine hydrochloride (CAS No. 2763776-67-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with recent advancements in synthesis methods and pharmacological optimization, positions it as a valuable candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, CMMH holds great promise for improving patient outcomes in various medical conditions.